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Compound of Interest

Compound Name: Cask-IN-1

Cat. No.: B10821022 Get Quote

Application Notes and Protocols: Cask-IN-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cask-IN-1 is a highly potent and selective inhibitor of the Calcium/calmodulin-dependent serine

protein kinase (CASK), with a dissociation constant (Kd) of 22 nM.[1][2] CASK is a multidomain

scaffolding protein belonging to the membrane-associated guanylate kinase (MAGUK) family.

[3][4] It plays a crucial role in neural development, synaptic function, and the regulation of gene

expression.[4] Given its involvement in various cellular processes, CASK has emerged as a

therapeutic target for several diseases, including X-linked intellectual disability and certain

cancers.[5][6][7] These application notes provide detailed protocols for the solubilization and

preparation of Cask-IN-1 stock solutions, along with an overview of the CASK signaling

pathway.

Quantitative Data Summary
For ease of use in a laboratory setting, the following table summarizes the key quantitative data

for Cask-IN-1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10821022?utm_src=pdf-interest
https://www.benchchem.com/product/b10821022?utm_src=pdf-body
https://www.medchemexpress.com/cask-in-1.html?locale=ja-JP
https://www.medchemexpress.com/cask-in-1.html
https://maayanlab.cloud/Harmonizome/gene/CASK
https://pubmed.ncbi.nlm.nih.gov/16842202/
https://pubmed.ncbi.nlm.nih.gov/16842202/
https://en.wikipedia.org/wiki/CASK
https://medlineplus.gov/genetics/gene/cask/
https://pubmed.ncbi.nlm.nih.gov/33548214/
https://www.benchchem.com/product/b10821022?utm_src=pdf-body
https://www.benchchem.com/product/b10821022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 610.34 g/mol [1][8]

Molecular Formula C₂₄H₃₀Br₂N₆O₃ [1][8]

CAS Number 2755241-73-5 [1]

Appearance White to off-white solid [1][2]

Solubility in DMSO 12.21 mg/mL (20.01 mM) [1][2]

Storage of Solid -20°C for 3 years [1][2]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[1][2]

Experimental Protocols
Stock Solution Preparation
This protocol details the preparation of Cask-IN-1 stock solutions. It is crucial to use a newly

opened, hygroscopic DMSO for optimal solubility.[1][2] Ultrasonic and warming may be

required to fully dissolve the compound.[1][2]

Materials:

Cask-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Determine the Desired Concentration and Volume: Based on your experimental needs,

calculate the required mass of Cask-IN-1 using the following formula: Mass (mg) = Desired
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Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

Weighing the Compound: Carefully weigh the calculated amount of Cask-IN-1 powder in a

sterile microcentrifuge tube.

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the

Cask-IN-1 powder.

Dissolving the Compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes. Gentle warming (e.g., in a 37°C water bath) can also aid in dissolution.[1][2]

Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][2]

Stock Solution Preparation Table:

The following table provides quick reference volumes for preparing common stock solution

concentrations.

Desired Concentration
Mass of Cask-IN-1 (for 1
mL)

Volume of DMSO

1 mM 0.61034 mg 1 mL

5 mM 3.0517 mg 1 mL

10 mM 6.1034 mg 1 mL
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Signaling Pathways and Experimental Workflows
CASK Signaling Pathway
CASK is a scaffolding protein that interacts with numerous proteins to regulate diverse cellular

functions.[3][4] Cask-IN-1, by inhibiting CASK, can modulate these pathways. The diagram

below illustrates a simplified representation of the CASK signaling network, highlighting its key

interaction partners and downstream effects. CASK interacts with proteins like Mint1 and

Caskin1, which in turn can associate with other proteins involved in synaptic vesicle exocytosis.

[9][10][11] CASK can also translocate to the nucleus and form a complex with the transcription

factor Tbr-1 to regulate the expression of target genes such as those involved in neural

development.[4][12] Furthermore, in some cancers, CASK has been shown to regulate the

Notch signaling pathway.[7]
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Caption: Simplified CASK signaling pathway.

Experimental Workflow: Cask-IN-1 Stock Solution
Preparation
The following diagram outlines the logical flow of the experimental protocol for preparing a

Cask-IN-1 stock solution.
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Workflow for Cask-IN-1 Stock Solution Preparation

Start

Weigh Cask-IN-1
Powder

Add Anhydrous
DMSO

Dissolve Compound
(Vortex, Sonicate, Warm)

Visually Inspect for
Complete Dissolution

No

Aliquot into
Single-Use Tubes

Yes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Cask-IN-1 stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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